Cas no 1353975-44-6 (2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone)

• Product Name: 2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone
• CAS No: 1353975-44-6
• MF: C₁₈H₂₉N₃O
• MW: 303.442364454269
• CID: 2161694
• Update Time: 2025-06-14

2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone
• 2-Amino-1-(2-((benzyl(isopropyl)amino)methyl)piperidin-1-yl)ethanone
• AM94026
• 2-Amino-1-{2-[(benzylisopropylamino)methyl]piperidin-1-yl}-ethanone

• Inchi： 1S/C18H29N3O/c1-15(2)20(13-16-8-4-3-5-9-16)14-17-10-6-7-11-21(17)18(22)12-19/h3-5,8-9,15,17H,6-7,10-14,19H2,1-2H3
• InChI Key： SLSLEVBACFIQHJ-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCCCC1CN(CC1C=CC=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 339
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone

Comprehensive Overview of 2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS No. 1353975-44-6)

2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS No. 1353975-44-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and amino-ethanone structural motifs, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for targeting specific biological pathways.

The compound's benzyl-isopropyl-amino moiety contributes to its lipophilicity, enhancing its ability to cross cellular membranes. This property is critical in the design of central nervous system (CNS) therapeutics, where blood-brain barrier penetration is a key challenge. Recent studies have highlighted its relevance in the context of neurodegenerative diseases and pain management, aligning with current trends in precision medicine and personalized healthcare.

In the realm of medicinal chemistry, 2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone is often discussed alongside small molecule inhibitors and GPCR modulators. Its structural complexity allows for versatile modifications, enabling researchers to fine-tune its pharmacological profile. This adaptability is particularly valuable in addressing drug resistance, a pressing issue in oncology and infectious disease research.

The synthesis of CAS No. 1353975-44-6 involves multi-step organic reactions, with emphasis on stereoselective synthesis to ensure high purity and efficacy. Advanced techniques such as HPLC purification and NMR characterization are employed to validate its chemical identity. These rigorous protocols are essential for meeting the stringent standards of preclinical studies and regulatory approvals.

From an industrial perspective, the demand for high-purity intermediates like 2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone is driven by the growing pharmaceutical outsourcing market. Companies specializing in contract research organizations (CROs) and custom synthesis are increasingly leveraging such compounds to accelerate drug development timelines. This trend reflects the broader shift toward collaborative R&D in the life sciences sector.

Environmental and safety considerations are also paramount when working with CAS No. 1353975-44-6. Proper handling protocols, including the use of personal protective equipment (PPE) and fume hoods, are recommended to minimize exposure risks. These practices align with the principles of green chemistry, which emphasize sustainable and hazard-free laboratory operations.

In summary, 2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone represents a compelling area of study for researchers focused on drug design and therapeutic innovation. Its multifaceted applications, coupled with its structural versatility, position it as a valuable asset in the quest for novel treatments. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.